2-Methoxy-6-nitrobenzonitrile
Cat. No. B1596335
M. Wt: 178.14 g/mol
InChI Key: ZHJPRHIYTNVTLI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08633186B2
Procedure details
2-Methoxy-6-nitrobenzonitrile (Example 1290 (10.73 g, 60.2 mmol) and pyridine hydrochloride (16.0 g, 138 mmol) were mixed together as solids under nitrogen, and then heated in a preheated oil bath at 200° C. for 40 min. After cooling to room temperature, water (200 mL) and CH2Cl2 (200 mL) were added and stirred vigorously for 1 hour. Then, the precipitated product was collected by filtration and recrystallized from water, to give 8.2 g, (83%) of 2-hydroxy-6-nitrobenzonitrile as a brown solid. 1H-NMR (400 MHz, DMSO-d6) δ 12.13 (broad s, 1H), 7.68-7.79 (m, 2H), 7.39-7.44 (m, 1H).
[Compound]
Name
Example 1290
Quantity
10.73 g
Type
reactant
Reaction Step Two
Yield
83%
Identifiers
|
REACTION_CXSMILES
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C[O:2][C:3]1[CH:10]=[CH:9][CH:8]=[C:7]([N+:11]([O-:13])=[O:12])[C:4]=1[C:5]#[N:6].Cl.N1C=CC=CC=1.O>C(Cl)Cl>[OH:2][C:3]1[CH:10]=[CH:9][CH:8]=[C:7]([N+:11]([O-:13])=[O:12])[C:4]=1[C:5]#[N:6] |f:1.2|
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Inputs
Step One
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Name
|
|
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Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
COC1=C(C#N)C(=CC=C1)[N+](=O)[O-]
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Step Two
[Compound]
|
Name
|
Example 1290
|
|
Quantity
|
10.73 g
|
|
Type
|
reactant
|
|
Smiles
|
|
Step Three
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Name
|
|
|
Quantity
|
16 g
|
|
Type
|
reactant
|
|
Smiles
|
Cl.N1=CC=CC=C1
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Conditions
Temperature
|
Control Type
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UNSPECIFIED
|
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Setpoint
|
200 °C
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Stirring
|
Type
|
CUSTOM
|
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Details
|
stirred vigorously for 1 hour
|
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Rate
|
UNSPECIFIED
|
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RPM
|
0
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Other
|
Conditions are dynamic
|
1
|
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Details
|
See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
|
|
Details
|
After cooling to room temperature
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FILTRATION
|
Type
|
FILTRATION
|
|
Details
|
Then, the precipitated product was collected by filtration
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CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
recrystallized from water
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Outcomes
Product
Details
Reaction Time |
1 h |
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
OC1=C(C#N)C(=CC=C1)[N+](=O)[O-]
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Measurements
| Type | Value | Analysis |
|---|---|---|
| YIELD: PERCENTYIELD | 83% |
Source
|
Source
|
Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
